Synthesis and Characterization of 2-(1-Methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-ol: A Comprehensive Technical Guide
Synthesis and Characterization of 2-(1-Methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-ol: A Comprehensive Technical Guide
Executive Summary & Strategic Rationale
The molecule 2-(1-Methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-ol represents a highly versatile structural motif in modern drug discovery. By fusing a rigid, stereodefined cyclohexane ring with a 1,4-disubstituted 1,2,3-triazole, this compound serves as an excellent bioisostere for amide bonds, offering enhanced metabolic stability and predictable hydrogen-bonding vectors.
As a Senior Application Scientist, my approach to synthesizing this molecule prioritizes stereocontrol, scalability, and operational safety . The classic thermal Huisgen 1,3-dipolar cycloaddition is fundamentally flawed for this application, as it requires harsh elevated temperatures and invariably yields an inseparable mixture of 1,4- and 1,5-regioisomers[1, 2]. To circumvent this, our synthetic strategy employs the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a hallmark of "Click Chemistry" that guarantees absolute 1,4-regioselectivity at ambient temperatures [1, 3].
Furthermore, the 1,2-trans stereochemistry of the cyclohexane backbone is elegantly pre-installed via the stereospecific, anti-periplanar ring-opening of cyclohexene oxide [7].
Retrosynthetic strategy for 2-(1-Methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-ol.
Experimental Methodologies: A Self-Validating Workflow
The following protocols are engineered to be self-validating. By integrating in-process checks and specific quenching mechanisms, we ensure high fidelity and reproducibility.
Step 2.1: Synthesis of trans-2-ethynylcyclohexan-1-ol
Causality & Logic: Direct nucleophilic attack of a terminal acetylide on an epoxide is often sluggish and low-yielding. We utilize lithium trimethylsilylacetylide in the presence of a Lewis acid (
Protocol:
-
Acetylide Generation: In an oven-dried flask under argon, dissolve trimethylsilylacetylene (1.2 equiv) in anhydrous THF (0.2 M). Cool to -78 °C. Add
-BuLi (1.2 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes. -
Epoxide Activation & Opening: Add cyclohexene oxide (1.0 equiv) dropwise, followed immediately by
(1.2 equiv). -
Self-Validation (Reaction Progress): Stir at -78 °C for 1 hour, then allow warming to -20 °C. Monitor via TLC (Hexanes/EtOAc 8:2,
stain). The disappearance of the epoxide spot confirms completion. -
Quench & Deprotection: Quench with saturated aqueous
. Extract with EtOAc, dry over , and concentrate. Dissolve the crude intermediate in MeOH and add (2.0 equiv) to cleave the TMS group (2 hours at room temperature). -
Isolation: Filter, concentrate, and purify via flash chromatography to isolate trans-2-ethynylcyclohexan-1-ol as a colorless oil.
Step 2.2: In Situ Generation of Methyl Azide and CuAAC
Causality & Logic: Methyl azide (
Protocol:
-
In Situ Azide Formation: In a microwave vial or robust sealed flask, combine methyl iodide (1.2 equiv) and
(1.2 equiv) in DMF (0.2 M). Stir at room temperature for 3 hours. Do not apply vacuum or flush heavily with inert gas, as methyl azide is volatile. [6] -
CuAAC Initiation: To the same vessel, add trans-2-ethynylcyclohexan-1-ol (1.0 equiv), followed by an aqueous solution of
(5 mol%) and sodium ascorbate (15 mol%). -
Self-Validation (Colorimetric Check): The solution will briefly turn brown/yellow and then stabilize, indicating the successful generation of the
catalytic species. Stir at room temperature for 12 hours. -
Copper Sequestration: Quench the reaction with a 1:1 mixture of saturated aqueous
and 10% aqueous . Crucial Step: The ammonia acts as a strong ligand to sequester copper ions (forming a deep blue complex), preventing heavy metal contamination of the final API/product. -
Extraction: Extract with EtOAc, wash extensively with brine to remove DMF, dry over
, and purify via silica gel chromatography to yield the pure trans-2-(1-methyl-1H-1,2,3-triazol-4-yl)cyclohexan-1-ol.
Mechanistic Insights: The Dinuclear CuAAC Pathway
Historically, the CuAAC reaction was thought to proceed via a simple mononuclear copper-acetylide intermediate. However, state-of-the-art Density Functional Theory (DFT) calculations and kinetic studies have proven that the reaction is fundamentally dinuclear [3, 5].
The involvement of a second copper atom is not merely incidental; it is the primary driver of the reaction's massive rate acceleration (up to
Dinuclear catalytic cycle of the CuAAC reaction.
Characterization & Analytical Data
Rigorous analytical characterization is required to confirm both the 1,4-regiochemistry of the triazole and the trans-diastereomeric relationship of the cyclohexane substituents. The data below represents the standardized spectroscopic profile for this molecular class.
Table 1: H NMR Data (400 MHz, )
The large coupling constant (
| Proton Assignment | Chemical Shift (ppm) | Multiplicity | Integration | Coupling Constant ( |
| Triazole C5-H | 7.52 | s | 1H | - |
| N- | 4.05 | s | 3H | - |
| Cyclohexyl C1-H (CH-OH) | 3.65 | td | 1H | 10.2, 4.5 |
| Cyclohexyl C2-H (CH-Triazole) | 2.85 | ddd | 1H | 12.0, 10.2, 3.5 |
| OH | 2.40 | br s | 1H | - |
| Cyclohexyl | 1.95 - 2.15 | m | 2H | - |
| Cyclohexyl | 1.25 - 1.80 | m | 6H | - |
Table 2: C NMR Data (100 MHz, )
| Carbon Assignment | Chemical Shift (ppm) | Structural Significance |
| C4 (Triazole) | 148.5 | Quaternary carbon; diagnostic of 1,4-disubstitution |
| C5 (Triazole) | 122.1 | Aromatic CH |
| C1 (Cyclohexyl) | 74.2 | Carbon bearing the hydroxyl group |
| C2 (Cyclohexyl) | 43.8 | Carbon bearing the triazole ring |
| N- | 36.4 | Methyl group on N1 |
| C3, C6 (Cyclohexyl) | 34.1, 32.5 | Equatorial/Axial |
| C4, C5 (Cyclohexyl) | 25.6, 24.8 | Distal |
Table 3: FT-IR and High-Resolution Mass Spectrometry (HRMS)
| Analytical Technique | Key Signals / Calculated Values | Structural Assignment |
| FT-IR (ATR) | 3350 cm | O-H stretching (broad, hydrogen-bonded) |
| FT-IR (ATR) | 3120 cm | Aromatic C-H stretching (triazole ring) |
| FT-IR (ATR) | 2930, 2855 cm | Aliphatic C-H stretching (cyclohexane) |
| HRMS (ESI-TOF) | Found: 182.1288 (Confirms exact mass) |
References
- Click Chemistry Azide-Alkyne Cycloaddition. Organic-Chemistry.org.
- Click chemistry. Wikipedia.
- Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. PMC / NIH.
- Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. SciSpace.
- The Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction: Why Two Is Faster than One. NIH.
- 8-Triazolylpurines: Towards Fluorescent Inhibitors of the MDM2/p53 Interaction. PMC / NIH.
- Cyclohexene oxide. Wikipedia.
